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Compound of Interest

Compound Name: 3-Bromophenylsulfur pentafluoride

Cat. No.: B1333655 Get Quote

An In-depth Technical Guide to 3-
Bromophenylsulfur Pentafluoride
This technical guide provides a comprehensive overview of 3-Bromophenylsulfur
pentafluoride, a versatile organofluorine compound with significant applications in research

and development, particularly within the pharmaceutical and agrochemical sectors. This

document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its chemical properties, synthesis, and key applications.

Core Chemical and Physical Properties
3-Bromophenylsulfur pentafluoride, with the chemical formula C₆H₄BrF₅S, is a valuable

aromatic compound in organic chemistry.[1] Its molecular structure, featuring a

pentafluorosulfanyl group on a brominated phenyl ring, imparts unique properties that are

highly sought after in the synthesis of advanced materials and therapeutic agents.[2]

A summary of its key quantitative data is presented below for easy reference and comparison.
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Property Value

Molecular Formula C₆H₄BrF₅S[2][3][4]

Molecular Weight 283.06 g/mol [3][4]

CAS Number 672-30-0[3]

Appearance Colorless to light yellow to red clear liquid[2]

Density 1.86 g/cm³[2] (or 1.831 g/cm³[1])

Boiling Point 82 °C @ 12 mmHg[2]

Flash Point 87.8 °C (or 87 °C[1])

Refractive Index n20D 1.48[1][2]

Synthesis and Experimental Protocols
The synthesis of arylsulfur pentafluorides, including 3-Bromophenylsulfur pentafluoride, has

evolved to more practical and economical methods from earlier techniques that often resulted

in low yields. A general and practical method involves a two-step process starting from the

corresponding diaryl disulfide or aryl thiol.

Generalized Experimental Protocol for the Synthesis of Arylsulfur Pentafluorides:

This protocol is based on the general synthesis method for arylsulfur pentafluorides and may

require optimization for the specific synthesis of 3-Bromophenylsulfur pentafluoride.

Step 1: Formation of Arylsulfur Chlorotetrafluoride

A diaryl disulfide or an aryl thiol is treated with chlorine in the presence of an alkali metal

fluoride (e.g., potassium fluoride or cesium fluoride).[5][6]

This reaction is typically carried out in a suitable solvent.

The excess chlorine and alkali metal fluoride facilitate the formation of the arylsulfur

chlorotetrafluoride intermediate.[5]

The intermediate can be isolated through distillation or recrystallization.[5]
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Step 2: Fluorination to Arylsulfur Pentafluoride

The isolated arylsulfur chlorotetrafluoride is then treated with a fluoride source.[5][6]

Suitable fluoride sources include zinc fluoride (ZnF₂), anhydrous hydrogen fluoride (HF),

or antimony fluorides (Sb(III/V)).[5][6]

This step replaces the chlorine atom with a fluorine atom to yield the final arylsulfur

pentafluoride product.

Below is a diagram illustrating the logical relationship in the synthesis of arylsulfur

pentafluorides.
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Synthesis of Arylsulfur Pentafluorides

Applications in Research and Drug Development
3-Bromophenylsulfur pentafluoride is a versatile compound with several applications in

scientific research and industrial processes.

Pharmaceutical and Agrochemical Development: The pentafluorosulfanyl (SF₅) group is

considered a "super-trifluoromethyl" group due to its high electronegativity and electron-

withdrawing ability.[7] This makes it a desirable alternative to the trifluoromethyl (CF₃) group

in many commercial products.[7] The introduction of the SF₅ group can enhance the

metabolic stability and biological activity of drug candidates.[8] 3-Bromophenylsulfur
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pentafluoride serves as a key building block for introducing this moiety into complex organic

molecules.[2] It is used in the design of novel pharmaceuticals and agrochemicals with

improved properties.[2][8]

Fluorination Reactions: This compound acts as a fluorinating agent in organic synthesis,

allowing for the introduction of fluorine atoms into various organic molecules.[8] This can

enhance their reactivity and stability.[8]

Materials Science: It is used in the creation of advanced materials, such as polymers and

coatings, that benefit from the enhanced chemical resistance and thermal stability conferred

by the fluorine content.[8]

Analytical Chemistry: In certain analytical techniques, it can be employed to improve the

detection and quantification of specific compounds, leading to greater sensitivity and

specificity.[8]

The following diagram illustrates the workflow of utilizing 3-Bromophenylsulfur pentafluoride
in drug development.
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Safety and Handling
3-Bromophenylsulfur pentafluoride is classified as a combustible liquid that causes skin and

serious eye irritation. It may also cause respiratory irritation.

GHS Hazard Statements:

H227: Combustible liquid[9]

H315: Causes skin irritation[3][9]

H319: Causes serious eye irritation[3][9]
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H335: May cause respiratory irritation[3][9]

Precautionary Measures:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[9][10]

P261: Avoid breathing fumes, mist, spray, and vapors.[9][10]

P264: Wash skin thoroughly after handling.[9][10]

P271: Use only outdoors or in a well-ventilated area.[9]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[9]

P403+P235: Store in a well-ventilated place. Keep cool.[10]

Appropriate engineering controls, such as good ventilation, and the availability of emergency

eye wash fountains and safety showers are essential when handling this compound. Personal

protective equipment, including gloves, safety glasses or goggles, and suitable protective

clothing, should always be worn.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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